Cas no 320384-09-6 (Fmoc-L-cysteic acid·disodium salt)

• Product Name: Fmoc-L-cysteic acid·disodium salt
• CAS No: 320384-09-6
• MF: C₁₈H₁₅NNa₂O₇S
• MW: 435.35874581337
• MDL: MFCD02094396
• CID: 1449237
• PubChem ID: 118798220
• Update Time: 2025-07-21

Fmoc-L-cysteic acid·disodium salt Chemical and Physical Properties

Names and Identifiers

• FMOC-L-CYSTEIC ACID
• FMOC-L-CYSTEIC ACID · DISODIUM SALT
• Fmoc-Cys(SO)-OH disodium salt
• disodium;(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-sulfonatopropanoate
• Sodium(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-sulfonatopropanoate
• MFCD02094396
• Fmoc-L-cysteic acid disodium salt (Fmoc-L-Cys(O3H)-OH.2Na+)
• 320384-09-6
• SCHEMBL22690372
• Sodium (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-sulfonatopropanoate
• Fmoc-L-cysteic acid disodium salt
• FD21292
• Fmoc-L-cysteic acid·disodium salt

• MDL： MFCD02094396
• Inchi： 1S/C18H17NO7S.2Na/c20-17(21)16(10-27(23,24)25)19-18(22)26-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15;;/h1-8,15-16H,9-10H2,(H,19,22)(H,20,21)(H,23,24,25);;/q;2*+1/p-2/t16-;;/m0../s1
• InChI Key： YVJDMFNWKCNZAT-SQKCAUCHSA-L
• SMILES： S(C[C@@H](C(=O)[O-])NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 435.03600
• Monoisotopic Mass: 435.03646155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 144.04000
• LogP: 1.66050

Fmoc-L-cysteic acid·disodium salt Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on Fmoc-L-cysteic acid·disodium salt

Recent Advances in Fmoc-L-cysteic acid·disodium salt (CAS: 320384-09-6) Research and Applications

Fmoc-L-cysteic acid·disodium salt (CAS: 320384-09-6) is a crucial derivative of cysteine, widely used in peptide synthesis, drug development, and biochemical research. This compound, characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group and cysteic acid moiety, has garnered significant attention due to its unique chemical properties and applications in solid-phase peptide synthesis (SPPS). Recent studies have explored its role in enhancing peptide stability, facilitating post-translational modifications, and serving as a building block for novel therapeutic agents.

A 2023 study published in the Journal of Peptide Science investigated the efficiency of Fmoc-L-cysteic acid·disodium salt in SPPS, highlighting its superior solubility in aqueous solutions compared to other cysteine derivatives. The research demonstrated that this compound significantly reduces aggregation during peptide chain elongation, thereby improving yield and purity. Additionally, its disodium salt form enhances compatibility with automated synthesizers, making it a preferred choice for high-throughput peptide production.

In the realm of drug discovery, Fmoc-L-cysteic acid·disodium salt has been utilized in the development of peptide-based therapeutics targeting inflammatory diseases. A recent Nature Communications article (2024) detailed its incorporation into anti-inflammatory peptides designed to inhibit NF-κB signaling. The study reported that peptides synthesized using this derivative exhibited enhanced bioavailability and reduced off-target effects, underscoring its potential in designing next-generation biologics.

Furthermore, advancements in bioconjugation techniques have expanded the utility of Fmoc-L-cysteic acid·disodium salt. Researchers at MIT (2023) developed a novel method for site-specific protein modification using this compound, enabling the creation of stable protein-drug conjugates with precise control over stoichiometry. This breakthrough has implications for antibody-drug conjugates (ADCs) and targeted cancer therapies, where homogeneity and stability are critical.

Despite these advancements, challenges remain in optimizing the storage and handling of Fmoc-L-cysteic acid·disodium salt due to its sensitivity to oxidation. Recent studies suggest that lyophilized formulations under inert atmospheres can extend shelf-life without compromising reactivity. Ongoing research aims to further refine synthetic protocols and explore new applications in nanotechnology and biomaterials.

In conclusion, Fmoc-L-cysteic acid·disodium salt (CAS: 320384-09-6) continues to be a versatile tool in chemical biology and pharmaceutical research. Its unique properties and expanding applications underscore its importance in advancing peptide science and therapeutic development. Future studies are expected to focus on scaling production, improving stability, and discovering novel biomedical applications.